Cas no 866625-12-9 (tert-Butyl 3-fluoro-4-formylbenzoate)

• Product Name: tert-Butyl 3-fluoro-4-formylbenzoate
• CAS No: 866625-12-9
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 3168367
• PubChem ID: 86076335
• Update Time: 2025-07-31

tert-Butyl 3-fluoro-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-fluoro-4-formylbenzoate
• SCHEMBL4810126
• DS-19644
• F82003
• DB-189212
• 866625-12-9
• DTXSID401264255
• AKOS030530490
• 1,1-Dimethylethyl 3-fluoro-4-formylbenzoate

• Inchi： 1S/C12H13FO3/c1-12(2,3)16-11(15)8-4-5-9(7-14)10(13)6-8/h4-7H,1-3H3
• InChI Key： XGBUSIWKMBMZGV-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(=C1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų